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Compound of Interest

Compound Name: tert-Butyl methyl succinate

Cat. No.: B081949 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of tert-Butyl methyl succinate, detailed experimental protocols for its synthesis,

and its relevance in various research and development applications.

Core Properties of tert-Butyl Methyl Succinate
tert-Butyl methyl succinate is an ester with applications as an organic intermediate.[1] The

following table summarizes its key quantitative data for easy reference.
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Property Value Source

Molecular Formula C9H16O4 [2]

Linear Formula
(CH3)3CO2CCH2CH2CO2CH

3

Molecular Weight 188.22 g/mol [2][3]

CAS Number 14734-25-9 [3]

Density 1.022 g/mL at 25 °C

Boiling Point 85-95 °C at 20 mmHg

Refractive Index n20/D 1.421

SMILES COC(=O)CCC(=O)OC(C)(C)C [2]
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Experimental Protocols for Synthesis
Several synthetic routes for tert-Butyl methyl succinate have been documented. The

following are detailed methodologies for key experiments.

Protocol 1: Addition Reaction of tert-Butyl Alcohol and 4-Oxo-but-3-enoate

This method yields a mixture of threo- and erythro- isomeric forms of tert-Butyl methyl
succinate.

Reactants:

tert-Butyl alcohol

4-Oxo-but-3-enoate

Catalyst:

Lithium tert-butoxide
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Procedure:

The reaction is carried out via an addition reaction between tert-butyl alcohol and 4-oxo-

but-3-enoate.

Lithium tert-butoxide is utilized as a catalyst to facilitate the reaction.

The resulting product is a mixture of the threo- and erythro-isomeric forms of tert-Butyl
methyl succinate.

Protocol 2: Reaction of tert-Butyl Alcohol with Maleic Anhydride and subsequent Esterification

This is a common method for the synthesis of tert-Butyl methyl succinate.[1]

Reactants:

tert-Butyl alcohol

Maleic anhydride

Methanol

Procedure:

An esterification reaction is initiated between tert-butyl alcohol and maleic anhydride,

leading to the formation of a diester intermediate.

The diester intermediate then undergoes transesterification with methanol to yield the final

product, tert-Butyl methyl succinate.

A logical diagram of this synthesis workflow is presented below.
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Synthesis of tert-Butyl Methyl Succinate

Reactants Process Products

tert-Butyl Alcohol

EsterificationMaleic Anhydride

Methanol Transesterification

Diester Intermediate

tert-Butyl Methyl Succinate

Click to download full resolution via product page

Synthesis of tert-Butyl Methyl Succinate Workflow

Applications in Research and Drug Development
tert-Butyl methyl succinate serves as a valuable organic intermediate in various synthetic

pathways.[1] Its ester functionalities allow for further chemical modifications, making it a

versatile building block in the synthesis of more complex molecules. In the context of drug

development, derivatives of succinic acid and its esters are explored for their potential

biological activities.

While direct applications of tert-Butyl methyl succinate in signaling pathways are not

prominently documented, its utility as a precursor for creating novel chemical entities for

screening in drug discovery programs is noteworthy. The structural motifs present in this

compound can be found in various bioactive molecules.

Safety and Handling
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Personal Protective Equipment: It is recommended to use an N95 dust mask, eyeshields,

and gloves when handling tert-Butyl methyl succinate.

Storage: Store in a combustible liquids area.

Flash Point: 110 °C (230 °F) - closed cup.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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